Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate

• CAS RN: 18559-08-5
• Molecular Formula: C26H29N3O6S2
• Molecular Weight: 543.7 g/mol
• IUPAC Name: 2-(1-amino-4-anilino-9,10-dioxoanthracen-2-yl)sulfanylethyl-trimethylazanium;methyl sulfate
• InChI: InChI=1S/C25H25N3O2S.CH4O4S/c1-28(2,3)13-14-31-20-15-19(27-16-9-5-4-6-10-16)21-22(23(20)26)25(30)18-12-8-7-11-17(18)24(21)29;1-5-6(2,3)4/h4-12,15H,13-14H2,1-3H3,(H2-,26,27,29,30);1H3,(H,2,3,4)
• InChI Key: HRMHEMRQUBSLFJ-UHFFFAOYSA-N
• SMILES: C[N+](C)(C)CCSC1=C(C2=C(C(=C1)NC3=CC=CC=C3)C(=O)C4=CC=CC=C4C2=O)N.COS(=O)(=O)[O-]
• synonyms: Ethanaminium, 2-[[1-amino-9,10-dihydro- 9,10-dioxo-4-(phenylamino)-2-anthracenyl]thio]-N,N ,N-trimethyl-, methyl sulfate

Description

Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate, also known as MTT, is a yellowish-white powder that is commonly used in scientific research. This chemical compound has a wide range of applications in various fields, including biochemistry, pharmacology, and molecular biology.

Mechanism Of Action

The mechanism of action of Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate is based on its ability to penetrate the cell membrane and to be reduced by mitochondrial dehydrogenases. The reduction of Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate to formazan occurs in the mitochondria of living cells. The formazan produced is insoluble and accumulates in the cytoplasm of the cells.

Biochemical And Physiological Effects

Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate is a non-toxic compound that does not affect the viability of cells. It is not metabolized by living cells and does not interfere with cellular processes. Therefore, Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate is a reliable indicator of cell viability and metabolic activity.

Advantages And Limitations For Lab Experiments

The Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate assay has several advantages over other cell viability assays. It is simple, fast, and cost-effective. It does not require special equipment or expertise, and it can be easily adapted to high-throughput screening. However, the Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate assay has some limitations. It is not suitable for measuring cell proliferation or apoptosis. It also requires a relatively large number of cells, and it may not be accurate for measuring the viability of certain cell types.

Future Directions

There are several future directions for the use of Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate in scientific research. One possible direction is the development of new Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate-based assays for measuring different aspects of cell metabolism and function. Another direction is the optimization of the Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate assay for use in high-throughput screening of drug candidates. Additionally, the use of Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate in combination with other assays may provide a more comprehensive understanding of cellular processes and drug effects.

Synthesis Methods

Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate is synthesized by reacting 3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate) with a reducing agent. The reducing agent reduces the tetrazolium salt to formazan, which is a water-insoluble, colored compound. The resulting formazan can be dissolved in an organic solvent and quantified spectrophotometrically.

Scientific Research Applications

Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate is widely used in scientific research as a cell viability assay. It is used to measure the metabolic activity of cells and to evaluate the effectiveness of drugs or other treatments on cell growth. The Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate assay is based on the ability of living cells to reduce Ethanaminium, 2-((1-amino-9,10-dihydro-9,10-dioxo-4-(phenylamino)-2-anthracenyl)thio)-N,N,N-trimethyl-, methyl sulfate to formazan. The amount of formazan produced is proportional to the number of viable cells in the culture.